Cas no 221905-35-7 (Rp-8-CPT-Cyclic AMP (Sodium Salt))

• Product Name: Rp-8-CPT-Cyclic AMP (Sodium Salt)
• CAS No: 221905-35-7
• MF: C₁₆H₁₄ClN₅NaO₅PS₂
• MW: 509.859390735626
• CID: 2181647
• Update Time: 2025-10-31

Rp-8-CPT-Cyclic AMP (Sodium Salt) Chemical and Physical Properties

Names and Identifiers

• Rp-8-CPT-cAMP
• Rp-8-cpt-cyclic amp sodium salt
• Rp-8-CPT-Cyclic AMP (Sodium Salt)
• Rp-8-CPT-cAMPS
• Sp-8-pCPT-cAMPS
• Rp-8-CPT-CyclicAMP(SodiumSalt)
• Adenosine,8-[(4-chlorophenyl)thio]-,cyclic 3',5'-[hydrogen(R)-phosphorothioate](9ci)
• 8-(4-Chlorophenylthio)adenosine-3',5'-cyclic Monophosphorothioate, RP-isomer sodium salt
• Sodium (4aR,6R,7R,7aS)-6-{6-amino-8-[(4-chlorophenyl)sulfanyl]-9H-purin-9-yl}-7-hydroxy-2-sulfanylidenetetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3
• Rp-8-CPT-Cyclic AMP sodium salt (Rp-8-CPT-cAMP)

• Inchi： 1S/C16H15ClN5O5PS2.Na/c17-7-1-3-8(4-2-7)30-16-21-10-13(18)19-6-20-14(10)22(16)15-11(23)12-9(26-15)5-25-28(24,29)27-12;/h1-4,6,9,11-12,15,23H,5H2,(H,24,29)(H2,18,19,20);/q;+1/p-1/t9-,11-,12-,15-,28?;/m1./s1
• InChI Key： AWXMSJRRXLCVMW-JVSRKQJHSA-M
• SMILES： ClC1C=CC(=CC=1)SC1=NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@H]2[C@@H](COP([O-])(O2)=S)O1)O.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 701
• Topological Polar Surface Area: 198

Additional information on Rp-8-CPT-Cyclic AMP (Sodium Salt)

Introduction to Rp-8-CPT-Cyclic AMP (Sodium Salt) and Its Applications in Modern Research

Chemical compounds play a pivotal role in the advancement of pharmaceutical and biotechnological research. Among these, Rp-8-CPT-Cyclic AMP (Sodium Salt), with a CAS number of 221905-35-7, has emerged as a significant compound in the field of signal transduction and molecular biology. This compound, particularly its sodium salt form, is widely recognized for its ability to modulate cellular processes by interacting with cyclic adenosine monophosphate (cAMP) signaling pathways.

The significance of cyclic nucleotides, such as cAMP, in cellular communication cannot be overstated. cAMP serves as a second messenger in many cellular processes, mediating the effects of hormones and neurotransmitters. The sodium salt of Rp-8-CPT-Cyclic AMP is designed to enhance the stability and solubility of cAMP, making it more effective in experimental settings. This modification allows researchers to explore the intricate mechanisms of cAMP-dependent signaling with greater precision.

In recent years, there has been a surge in research focusing on the therapeutic potential of modulating cAMP levels. Studies have demonstrated that aberrant cAMP signaling is associated with various diseases, including cancer, diabetes, and neurodegenerative disorders. The development of highly selective agonists and antagonists has opened new avenues for treating these conditions. Rp-8-CPT-Cyclic AMP (Sodium Salt) stands out as a promising tool in this regard, offering researchers a potent means to investigate the role of cAMP in disease pathogenesis.

One of the most compelling applications of Rp-8-CPT-Cyclic AMP (Sodium Salt) is in the study of cancer biology. Research has shown that certain cancers exhibit altered cAMP signaling, which can contribute to uncontrolled cell growth and metastasis. By using this compound, scientists can dissect the complex interplay between cAMP and other signaling pathways, potentially identifying novel therapeutic targets. For instance, studies have indicated that combining Rp-8-CPT-Cyclic AMP (Sodium Salt) with other agents can lead to synergistic effects in cancer treatment.

Moreover, the compound has found utility in neurobiology research. Neurotransmitters such as acetylcholine and adrenaline exert their effects through cAMP-dependent mechanisms. Understanding these pathways is crucial for developing treatments for neurological disorders like Alzheimer's disease and Parkinson's disease. The sodium salt form of Rp-8-CPT-Cyclic AMP provides a reliable tool for investigating the role of cAMP in synaptic transmission and neuronal survival.

The pharmaceutical industry has also shown interest in Rp-8-CPT-Cyclic AMP (Sodium Salt) due to its potential as a lead compound for drug development. Its ability to selectively modulate cAMP levels makes it an attractive candidate for creating drugs that target specific diseases. For example, researchers are exploring its use in developing treatments for type 2 diabetes by enhancing insulin secretion through cAMP activation.

In conclusion, Rp-8-CPT-Cyclic AMP (Sodium Salt) is a versatile compound with significant implications in both academic research and drug development. Its ability to enhance the study of cAMP signaling pathways opens new possibilities for understanding and treating various diseases. As research continues to uncover the complexities of cellular communication, compounds like Rp-8-CPT-Cyclic AMP (Sodium Salt) will undoubtedly play a crucial role in advancing our knowledge and therapeutic strategies.